Cas no 61204-05-5 (Benzenamine, 4,4',4''-(trifluoroethylidyne)tris-)
61204-05-5 structure
Product Name:Benzenamine, 4,4',4''-(trifluoroethylidyne)tris-
CAS No:61204-05-5
MF:C20H18F3N3
MW:357.37223482132
CID:488547
PubChem ID:67314807
Update Time:2025-04-19
Benzenamine, 4,4',4''-(trifluoroethylidyne)tris- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4,4',4''-(trifluoroethylidyne)tris-
- 4-[1,1-bis(4-aminophenyl)-2,2,2-trifluoroethyl]aniline
- ZXOFJTXLYVLOFF-UHFFFAOYSA-N
- 4,4',4''-(2,2,2-Trifluoroethane-1,1,1-triyl)trianiline
- 61204-05-5
- SCHEMBL2200527
- DTXSID20736819
-
- Inchi: 1S/C20H18F3N3/c21-20(22,23)19(13-1-7-16(24)8-2-13,14-3-9-17(25)10-4-14)15-5-11-18(26)12-6-15/h1-12H,24-26H2
- InChI Key: ZXOFJTXLYVLOFF-UHFFFAOYSA-N
- SMILES: FC(C(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)N)C1C=CC(=CC=1)N)(F)F
Computed Properties
- Exact Mass: 357.14544
- Monoisotopic Mass: 357.14528207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 78.06
Benzenamine, 4,4',4''-(trifluoroethylidyne)tris- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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